Cas no 163618-91-5 (2-hydroxy-N-(1-hydroxypropan-2-yl)benzamide)

• Product Name: 2-hydroxy-N-(1-hydroxypropan-2-yl)benzamide
• CAS No: 163618-91-5
• Molecular Formula: C₁₀H₁₃NO₃
• Molecular Weight: 195.215122938156
• MDL: MFCD12180866
• CID: 5403045
• PubChem ID: 10012884

2-hydroxy-N-(1-hydroxypropan-2-yl)benzamide Properties

Names and Identifiers

• 2-Hydroxy-N-(2-hydroxy-1-methylethyl)benzamide
• 2-hydroxy-N-(1-hydroxypropan-2-yl)benzamide
• 163618-91-5
• SCHEMBL8980562
• EN300-8519402
• Z353249742
• n-salicyloyl-2-aminopropan-1-ol

• MDL： MFCD12180866
• InChIKey： ATSKSNBYTZUJRU-UHFFFAOYSA-N
• Inchi： 1S/C10H13NO3/c1-7(6-12)11-10(14)8-4-2-3-5-9(8)13/h2-5,7,12-13H,6H2,1H3,(H,11,14)
• SMILES： C(NC(C)CO)(=O)C1=CC=CC=C1O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 195.08954328g/mol
• Heavy Atom Count: 14
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylamides